Cas no 478827-33-7 (5-(Piperazin-1-yl)-1H-indazole)

• Product Name: 5-(Piperazin-1-yl)-1H-indazole
• CAS No: 478827-33-7
• MF: C₁₁H₁₄N₄
• MW: 202.255661487579
• MDL: MFCD13193489
• CID: 1081788
• Update Time: 2025-06-15

5-(Piperazin-1-yl)-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 5-(Piperazin-1-yl)-1H-indazole
• 5-piperazin-1-yl-1H-indazole
• 5-(1-piperazinyl)-1H-indazole
• YTXAVWZKFXHQBK-UHFFFAOYSA-N
• 1H-Indazole, 5-(1-piperazinyl)-
• AX8259538
• ST2418582
• Z4786

• MDL： MFCD13193489
• Inchi： 1S/C11H14N4/c1-2-11-9(8-13-14-11)7-10(1)15-5-3-12-4-6-15/h1-2,7-8,12H,3-6H2,(H,13,14)
• InChI Key： YTXAVWZKFXHQBK-UHFFFAOYSA-N
• SMILES： N1(C2C=CC3=C(C=NN3)C=2)CCNCC1

Computed Properties

• Exact Mass: 202.12200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 215
• XLogP3: 1.7
• Topological Polar Surface Area: 44

Experimental Properties

• PSA: 43.95000
• LogP: 1.36630

5-(Piperazin-1-yl)-1H-indazole Security Information

• Hazard Statement： H302-H315-H319-H335

Additional information on 5-(Piperazin-1-yl)-1H-indazole

Recent Advances in the Study of 5-(Piperazin-1-yl)-1H-indazole (CAS: 478827-33-7): A Promising Scaffold in Medicinal Chemistry

The compound 5-(Piperazin-1-yl)-1H-indazole (CAS: 478827-33-7) has recently garnered significant attention in the field of medicinal chemistry due to its versatile pharmacological properties. This heterocyclic scaffold, characterized by the fusion of a piperazine ring with an indazole core, has demonstrated potential as a key building block in the development of novel therapeutics. Recent studies have explored its applications in targeting various disease pathways, including cancer, neurological disorders, and infectious diseases.

One of the most notable advancements in this area is the identification of 5-(Piperazin-1-yl)-1H-indazole derivatives as potent kinase inhibitors. Kinases play a crucial role in cellular signaling, and their dysregulation is implicated in numerous pathological conditions. Researchers have synthesized and evaluated a series of derivatives, with some showing nanomolar inhibitory activity against specific kinases such as CDK2 and GSK-3β. These findings highlight the scaffold's potential in designing selective kinase modulators with improved therapeutic profiles.

In addition to its kinase inhibitory properties, 5-(Piperazin-1-yl)-1H-indazole has been investigated for its role in modulating neurotransmitter systems. Recent preclinical studies suggest that certain derivatives exhibit affinity for serotonin and dopamine receptors, making them candidates for the treatment of psychiatric and neurodegenerative disorders. For instance, one study reported that a modified version of this scaffold displayed promising antidepressant-like effects in animal models, possibly through the enhancement of monoaminergic transmission.

The structural flexibility of 5-(Piperazin-1-yl)-1H-indazole also allows for its incorporation into larger, more complex molecules. This has been exploited in the design of proteolysis-targeting chimeras (PROTACs), a cutting-edge therapeutic modality that targets proteins for degradation. By leveraging the scaffold's ability to bind specific protein targets, researchers have developed PROTACs capable of degrading disease-relevant proteins, such as those involved in cancer progression. These innovations underscore the scaffold's adaptability and its potential to contribute to next-generation therapeutics.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and safety profiles of 5-(Piperazin-1-yl)-1H-indazole-based compounds. Recent studies have focused on addressing issues such as metabolic stability and off-target effects through structural modifications and formulation strategies. For example, the introduction of fluorine atoms or the use of prodrug approaches has shown potential in enhancing the bioavailability and reducing the toxicity of these compounds.

In conclusion, 5-(Piperazin-1-yl)-1H-indazole (CAS: 478827-33-7) represents a highly versatile scaffold with broad applications in drug discovery. Its ability to interact with diverse biological targets, combined with its synthetic accessibility, makes it a valuable tool for medicinal chemists. Ongoing research continues to uncover new therapeutic opportunities, positioning this scaffold as a key player in the development of innovative treatments for complex diseases.